[5-[(2-Chloro-6-fluorophenyl)methyl]-6-methyl-2-prop-2-ynylsulfanylpyrimidin-4-yl]oxy-dimethoxy-sulfanylidene-lambda5-phosphane

• IUPAC Name: [5-[(2-chloro-6-fluorophenyl)methyl]-6-methyl-2-prop-2-ynylsulfanylpyrimidin-4-yl]oxy-dimethoxy-sulfanylidene-λ5-phosphane
• InChI: InChI=1S/C17H17ClFN2O3PS2/c1-5-9-27-17-20-11(2)12(10-13-14(18)7-6-8-15(13)19)16(21-17)24-25(26,22-3)23-4/h1,6-8H,9-10H2,2-4H3
• InChI Key: ZTZZVJZIZMRGGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)SCC#C)OP(=S)(OC)OC)CC2=C(C=CC=C2Cl)F
• Molecular Formula: C17H17ClFN2O3PS2
• Molecular Weight: 446.9 g/mol

Description

[5-[(2-Chloro-6-fluorophenyl)methyl]-6-methyl-2-prop-2-ynylsulfanylpyrimidin-4-yl]oxy-dimethoxy-sulfanylidene-lambda5-phosphane is a useful research compound. Its molecular formula is C17H17ClFN2O3PS2 and its molecular weight is 446.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality [5-[(2-Chloro-6-fluorophenyl)methyl]-6-methyl-2-prop-2-ynylsulfanylpyrimidin-4-yl]oxy-dimethoxy-sulfanylidene-lambda5-phosphane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [5-[(2-Chloro-6-fluorophenyl)methyl]-6-methyl-2-prop-2-ynylsulfanylpyrimidin-4-yl]oxy-dimethoxy-sulfanylidene-lambda5-phosphane including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemistry and Medicinal Applications of Fluorinated Pyrimidines

Fluorinated pyrimidines, such as 5-Fluorouracil (5-FU), are crucial in cancer treatment, used to treat over 2 million patients annually. Research focuses on the synthesis of 5-FU, including the incorporation of isotopes to study its metabolism and biodistribution, and the preparation of RNA and DNA substituted with fluorinated pyrimidines for biophysical studies. Recent insights reveal new roles for RNA modifying enzymes inhibited by 5-FU, expanding its therapeutic potential beyond thymidylate synthase (TS) inhibition. Developments in polymeric fluorinated pyrimidines are also explored to enhance cancer treatment precision in personalized medicine (Gmeiner, 2020).

Synthetic Pathways and Intermediates

Research into practical synthesis methods for fluorinated biphenyls, such as 2-Fluoro-4-bromobiphenyl, a key intermediate in manufacturing non-steroidal anti-inflammatory materials, highlights challenges and innovations in synthesis pathways. This includes overcoming the limitations of existing methods by developing safer, more efficient alternatives (Qiu et al., 2009).

Fluorescent Chemosensors

Fluorinated compounds, including those based on methyl-2,6-diformylphenol, are used to develop chemosensors for detecting various analytes, demonstrating the versatility of fluorinated compounds in analytical chemistry (Roy, 2021).